Cas no 1354381-74-0 ((1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane)

• Product Name: (1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane
• CAS No: 1354381-74-0
• MF: C₆H₁₀FN
• MW: 115.148705005646
• CID: 4589595
• Update Time: 2023-08-10

(1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (1S,4S,5S)-5-fluoro-2-azabicyclo[2.2.1]heptane
• rel-(1S,4S,5S)-5-Fluoro-2-azabicyclo[2.2.1]heptane

• Inchi： 1S/C6H10FN/c7-6-2-5-1-4(6)3-8-5/h4-6,8H,1-3H2/t4-,5-,6-/m0/s1
• InChI Key： OAJNJXJCKQKODM-ZLUOBGJFSA-N
• SMILES： F[C@H]1C[C@@H]2C[C@H]1CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• XLogP3: 0.8
• Topological Polar Surface Area: 12